Cas no 1314939-78-0 (Ethyl 4-n-propylphenyl sulfide)

• Product Name: Ethyl 4-n-propylphenyl sulfide
• CAS No: 1314939-78-0
• MF: C₁₁H₁₆S
• MW: 180.309741973877
• MDL: MFCD11617711
• CID: 5178451
• Update Time: 2026-03-05

Ethyl 4-n-propylphenyl sulfide Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-n-propylphenyl sulfide
• 1-(ETHYLSULFANYL)-4-PROPYLBENZENE
• 1-ethylsulfanyl-4-propylbenzene
• 1-(Ethylthio)-4-propylbenzene

• MDL： MFCD11617711
• Inchi： 1S/C11H16S/c1-3-5-10-6-8-11(9-7-10)12-4-2/h6-9H,3-5H2,1-2H3
• InChI Key： QFEWDPBAPBNONB-UHFFFAOYSA-N
• SMILES： S(CC)C1C=CC(=CC=1)CCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 104
• XLogP3: 4.4
• Topological Polar Surface Area: 25.3

Additional information on Ethyl 4-n-propylphenyl sulfide

Ethyl 4-n-Propylphenyl Sulfide: A Comprehensive Overview

Ethyl 4-n-propylphenyl sulfide, also known by its CAS number 1314939-78-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure and properties, has garnered attention due to its potential applications in various industries. In this article, we will delve into the chemical properties, synthesis methods, applications, and recent advancements related to Ethyl 4-n-propylphenyl sulfide.

The molecular structure of Ethyl 4-n-propylphenyl sulfide consists of a phenyl ring substituted with an ethyl group and a sulfur atom. The sulfur atom acts as a bridge between the phenyl ring and the ethyl group, imparting unique electronic and steric properties to the molecule. This structure makes it a versatile compound with potential uses in pharmaceuticals, agrochemicals, and specialty chemicals. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, further underscoring its importance in modern chemistry.

One of the key aspects of Ethyl 4-n-propylphenyl sulfide is its chemical reactivity. The sulfur atom in the molecule is highly nucleophilic, making it prone to nucleophilic substitution reactions. This property has been exploited in various synthetic pathways to construct more complex molecules. For instance, researchers have utilized this compound as a building block for synthesizing heterocyclic compounds, which are of great interest in drug discovery. The ability to modify the substituents on the phenyl ring further enhances its versatility, allowing for fine-tuning of physical and chemical properties.

From a physical standpoint, Ethyl 4-n-propylphenyl sulfide exhibits a melting point of approximately -20°C and a boiling point around 150°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in organic reactions. Recent advancements in green chemistry have also explored the use of this compound in environmentally friendly reaction conditions, such as microwave-assisted synthesis and catalytic processes.

The synthesis of Ethyl 4-n-propylphenyl sulfide typically involves the reaction of 4-n-propylaniline with an appropriate alkylating agent in the presence of a base. This method ensures high yields and good purity of the product. Researchers have also investigated alternative routes using transition metal catalysts to enhance reaction efficiency and selectivity. These studies have not only improved the synthesis process but also opened up new avenues for scaling up production.

In terms of applications, Ethyl 4-n-propylphenyl sulfide has found utility in several areas. In the pharmaceutical industry, it serves as an intermediate for synthesizing bioactive compounds with potential therapeutic applications. For instance, derivatives of this compound have been reported to exhibit anti-inflammatory and antioxidant activities. Additionally, it has been used in agrochemicals as a precursor for fungicides and insecticides.

Recent research has also explored the use of Ethyl 4-n-propylphenyl sulfide in materials science. Its ability to form stable complexes with metal ions has led to its application in catalysis and coordination chemistry. Furthermore, studies on its thermal stability and reactivity under high-temperature conditions have made it a candidate for use in high-performance materials.

The safety profile of Ethyl 4-n-propylphen